molecular formula C16H14F2N6O B6427938 3-(2,6-difluorophenyl)-1-{[3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl]methyl}urea CAS No. 2034371-33-8

3-(2,6-difluorophenyl)-1-{[3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl]methyl}urea

Cat. No. B6427938
CAS RN: 2034371-33-8
M. Wt: 344.32 g/mol
InChI Key: RUCXMQSHJDYJIY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(2,6-Difluorophenyl)-1-{[3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl]methyl}urea (DFPP) is a synthetic compound with a variety of potential applications in scientific research. It is a member of the pyrazolylurea family of compounds, which are known for their ability to bind to certain proteins and receptors, making them useful for studying biochemical and physiological processes. DFPP has been studied for its potential to interact with a variety of proteins, and its ability to modulate the activity of certain enzymes. The purpose of

Scientific Research Applications

3-(2,6-difluorophenyl)-1-{[3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl]methyl}urea has a variety of potential applications in scientific research. It has been studied for its ability to interact with a variety of proteins, including the enzyme histone deacetylase (HDAC), which is involved in the regulation of gene expression. 3-(2,6-difluorophenyl)-1-{[3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl]methyl}urea has also been studied for its ability to modulate the activity of certain enzymes, such as the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. In addition, 3-(2,6-difluorophenyl)-1-{[3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl]methyl}urea has been studied for its potential to inhibit the growth of certain cancer cells, and its ability to modulate the activity of certain ion channels.

Mechanism of Action

The mechanism of action of 3-(2,6-difluorophenyl)-1-{[3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl]methyl}urea is not yet fully understood. However, it is believed that 3-(2,6-difluorophenyl)-1-{[3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl]methyl}urea binds to certain proteins and receptors, which modulates their activity. For example, 3-(2,6-difluorophenyl)-1-{[3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl]methyl}urea has been shown to bind to the enzyme HDAC, which inhibits its activity and leads to an increase in gene expression. In addition, 3-(2,6-difluorophenyl)-1-{[3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl]methyl}urea has been shown to bind to the enzyme acetylcholinesterase, which increases its activity and leads to an increase in the breakdown of the neurotransmitter acetylcholine.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(2,6-difluorophenyl)-1-{[3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl]methyl}urea are not yet fully understood. However, it is believed that 3-(2,6-difluorophenyl)-1-{[3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl]methyl}urea has the potential to modulate the activity of certain enzymes and proteins, which could lead to a variety of effects. For example, 3-(2,6-difluorophenyl)-1-{[3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl]methyl}urea has been studied for its potential to inhibit the growth of certain cancer cells, and its ability to modulate the activity of certain ion channels. In addition, 3-(2,6-difluorophenyl)-1-{[3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl]methyl}urea has been studied for its ability to modulate the activity of the enzyme acetylcholinesterase, which could lead to changes in the levels of the neurotransmitter acetylcholine.

Advantages and Limitations for Lab Experiments

The use of 3-(2,6-difluorophenyl)-1-{[3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl]methyl}urea in laboratory experiments has several advantages. First, 3-(2,6-difluorophenyl)-1-{[3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl]methyl}urea is relatively easy to synthesize, which makes it readily available for laboratory experiments. Second, 3-(2,6-difluorophenyl)-1-{[3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl]methyl}urea has been studied for its ability to interact with a variety of proteins and receptors, which makes it useful for studying biochemical and physiological processes. Finally, 3-(2,6-difluorophenyl)-1-{[3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl]methyl}urea has been studied for its potential to inhibit the growth of certain cancer cells, and its ability to modulate the activity of certain ion channels.
However, there are some limitations to the use of 3-(2,6-difluorophenyl)-1-{[3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl]methyl}urea in laboratory experiments. First, the mechanism of action of 3-(2,6-difluorophenyl)-1-{[3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl]methyl}urea is not yet fully understood, which could limit the accuracy of experiments that rely on the compound. Second, 3-(2,6-difluorophenyl)-1-{[3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl]methyl}urea is a synthetic compound, and its long-term effects are not yet known. Finally, 3-(2,6-difluorophenyl)-1-{[3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl]methyl}urea is a relatively new compound, and more research is needed to fully understand its potential applications in scientific research.

Future Directions

The potential future directions for research on 3-(2,6-difluorophenyl)-1-{[3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl]methyl}urea are numerous. First, further research is needed to better understand the mechanism of action of the compound and its potential effects on biochemical and physiological processes. Second, further research is needed to determine the long-term effects of 3-(2,6-difluorophenyl)-1-{[3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl]methyl}urea and its potential applications in medical treatments. Third, further research is needed to explore the potential of 3-(2,6-difluorophenyl)-1-{[3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl]methyl}urea to modulate the activity of certain ion channels and its potential to inhibit the growth of certain cancer cells. Fourth, further research is needed to explore the potential of 3-(2,6-difluorophenyl)-1-{[3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl]methyl}urea to interact with other proteins and receptors, and its potential to modulate the activity of certain enzymes. Finally, further research is needed to explore the potential of 3-(2,6-difluorophenyl)-1-{[3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl]methyl}urea to be used in other laboratory experiments and its potential applications in industrial processes.

Synthesis Methods

The synthesis of 3-(2,6-difluorophenyl)-1-{[3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl]methyl}urea is a multi-step process that begins with the reaction of 2,6-difluorobenzaldehyde and 1-methyl-1H-pyrazol-4-yl-pyrazine-2-carboxylic acid. This reaction yields a compound known as 2-(2,6-difluorophenyl)-3-methyl-1H-pyrazol-4-ylpyrazine-2-carboxylic acid. This compound is then reacted with methyl isothiocyanate, which yields 3-(2,6-difluorophenyl)-1-{[3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl]methyl}urea.

properties

IUPAC Name

1-(2,6-difluorophenyl)-3-[[3-(1-methylpyrazol-4-yl)pyrazin-2-yl]methyl]urea
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H14F2N6O/c1-24-9-10(7-22-24)14-13(19-5-6-20-14)8-21-16(25)23-15-11(17)3-2-4-12(15)18/h2-7,9H,8H2,1H3,(H2,21,23,25)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RUCXMQSHJDYJIY-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C=C(C=N1)C2=NC=CN=C2CNC(=O)NC3=C(C=CC=C3F)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H14F2N6O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

344.32 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-(2,6-difluorophenyl)-3-((3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl)methyl)urea

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.